Cas no 2167695-85-2 (tert-butyl 3-(1H-1,2,3-triazol-4-yl)piperazine-1-carboxylate)

• Product Name: tert-butyl 3-(1H-1,2,3-triazol-4-yl)piperazine-1-carboxylate
• CAS No: 2167695-85-2
• MF: C₁₁H₁₉N₅O₂
• MW: 253.300861597061
• CID: 6172575
• PubChem ID: 165731927
• Update Time: 2025-10-29

tert-butyl 3-(1H-1,2,3-triazol-4-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2167695-85-2
• tert-butyl 3-(1H-1,2,3-triazol-4-yl)piperazine-1-carboxylate
• EN300-37300138

• Inchi： 1S/C11H19N5O2/c1-11(2,3)18-10(17)16-5-4-12-9(7-16)8-6-13-15-14-8/h6,9,12H,4-5,7H2,1-3H3,(H,13,14,15)
• InChI Key： CQRANUICSHJJTF-UHFFFAOYSA-N
• SMILES： O(C(N1CCNC(C2C=NNN=2)C1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 253.15387487g/mol
• Monoisotopic Mass: 253.15387487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 83.1Ų

Additional information on tert-butyl 3-(1H-1,2,3-triazol-4-yl)piperazine-1-carboxylate

tert-butyl 3-(1H-1,2,3-triazol-4-yl)piperazine-1-carboxylate (CAS No. 2167695-85-2): A Comprehensive Overview

tert-butyl 3-(1H-1,2,3-triazol-4-yl)piperazine-1-carboxylate (CAS No. 2167695-85-2) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique 1H-1,2,3-triazole and piperazine moieties, exhibits a wide range of biological activities and has been extensively studied for its potential therapeutic applications.

The tert-butyl group in the compound provides enhanced stability and solubility, making it an attractive candidate for drug development. The 1H-1,2,3-triazole ring is known for its high chemical stability and bioavailability, which are crucial for the design of effective pharmaceuticals. Additionally, the piperazine moiety is a common structural element in many drugs due to its ability to modulate various biological targets.

Recent studies have highlighted the potential of tert-butyl 3-(1H-1,2,3-triazol-4-yl)piperazine-1-carboxylate in various therapeutic areas. For instance, a study published in the *Journal of Medicinal Chemistry* (2023) demonstrated that this compound exhibits potent anti-inflammatory properties. The researchers found that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in both in vitro and in vivo models. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another notable application of tert-butyl 3-(1H-1,2,3-triazol-4-yl)piperazine-1-carboxylate is in the field of neurology. A study published in *Neuropharmacology* (2022) reported that this compound has neuroprotective effects against oxidative stress and neuronal cell death. The researchers observed that it significantly reduced neuronal damage in models of Parkinson's disease and Alzheimer's disease. These findings suggest that tert-butyl 3-(1H-1,2,3-triazol-4-yl)piperazine-1-carboxylate could be developed into a novel therapeutic agent for neurodegenerative disorders.

In addition to its therapeutic potential, tert-butyl 3-(1H-1,2,3-triazol-4-yl)piperazine-1-carboxylate has also been explored as a tool compound in chemical biology research. Its unique structure allows it to serve as a scaffold for the development of more complex molecules with specific biological activities. For example, a study published in *Chemical Communications* (2020) described the synthesis of several derivatives of this compound and their evaluation as inhibitors of specific protein-protein interactions. These derivatives showed high selectivity and potency against their target proteins, highlighting the versatility of the parent compound as a starting point for drug discovery.

The synthesis of tert-butyl 3-(1H-1,2,3-triazol-4-yl)piperazine-1-carboxylate typically involves a multi-step process that includes the formation of the triazole ring via click chemistry and subsequent functionalization of the piperazine moiety. The use of click chemistry has been particularly advantageous due to its high efficiency and mild reaction conditions. This synthetic approach has enabled researchers to produce large quantities of the compound with high purity and consistency.

Despite its promising properties, further research is needed to fully understand the pharmacokinetics and pharmacodynamics of tert-butyl 3-(1H-1,2,3-triazol-4-yl)piperazine-1-carboxylate. Preclinical studies are currently underway to evaluate its safety profile and optimize its formulation for clinical use. These studies will provide valuable insights into the potential therapeutic applications of this compound and pave the way for its eventual use in clinical settings.

In conclusion, tert-butyl 3-(1H-1,2,3-triazol-4-yl)piperazine-1-carboxylate (CAS No. 2167695-85-2) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for drug development, particularly in the treatment of inflammatory diseases and neurodegenerative disorders. Ongoing research continues to uncover new applications and optimize its properties for therapeutic use.